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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Yellow 138 (CAS No. 30125-47-4), a quinophthalone pigment, is a significant
colorant utilized across various industries. Its toxicological and ecotoxicological profiles are of
paramount importance for ensuring its safe handling, use, and disposal. This technical guide
provides a comprehensive overview of the available data on the toxicological and
ecotoxicological properties of Pigment Yellow 138, with a focus on quantitative data,
experimental methodologies, and logical workflows. The information presented is intended to
support researchers, scientists, and drug development professionals in evaluating the safety
and environmental impact of this substance.

Toxicological Data

Pigment Yellow 138 exhibits a low order of acute toxicity and is not classified as a hazardous
substance according to available data. The following tables summarize the key quantitative

toxicological endpoints.

Acute Toxicity
Endpoint Species Route Value Reference
LD50 Rat Oral > 5000 mg/kg bw  [1]
LD50 Rat Dermal > 2000 mg/kg bw  [1]
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Skin and Eye lIrritation

Endpoint Species Result Reference

Skin Irritation Rabbit Non-irritant [1]

Eye Irritation Rabbit Non-irritant [1]
Sensitization

Endpoint Assessment Reference

The chemical structure does
Skin Sensitization not suggest a sensitizing [1]

effect.

Genotoxicity

Based on the available information, Pigment Yellow 138 is not considered to be mutagenic.

Test Type Result Reference
Ames Test Negative [2]
Micronucleus Test Negative [2]

Carcinogenicity and Reproductive Toxicity

Current assessments indicate that Pigment Yellow 138 does not pose a carcinogenic or
reproductive hazard.
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Endpoint Assessment Reference

The whole of the information
) o assessable provides no
Carcinogenicity o ) ) [1]
indication of a carcinogenic

effect.

Based on the ingredients,
Reproductive Toxicity there is no suspicion of a toxic [1]

effect on reproduction.

Ecotoxicological Data

Pigment Yellow 138 demonstrates a low potential for adverse effects in aquatic environments.

: ic Toxici

Test Type Species Endpoint Value Reference
Acute Fish Danio rerio

o _ 96h LC50 > 100 mg/L [1]
Toxicity (Zebra fish)
Acute Daphnia )

o Daphnia magna 48h EC50 > 100 mg/L [1]
Toxicity
Algae Growth Desmodesmus

e _ 72h EC50 > 100 mg/L [1]
Inhibition subspicatus
Bacterial Toxicity =~ Activated sludge  3h EC50 > 1000 mg/L [1]

Experimental Protocols

Detailed methodologies for the key toxicological and ecotoxicological studies are outlined
below. These protocols are based on internationally recognized guidelines, primarily from the
Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (as per OECD Guideline 423)

A limit test is typically conducted for substances with low expected toxicity. A single group of
rats (usually Wistar, 3-5 animals of one sex) is administered a dose of 2000 mg/kg body weight
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of Pigment Yellow 138 via oral gavage. If no mortality or significant clinical signs of toxicity are
observed, a higher dose of 5000 mg/kg may be tested in another group. The animals are
observed for mortality, clinical signs of toxicity, and body weight changes for a period of 14
days. At the end of the observation period, a gross necropsy is performed on all animals.

Acute Dermal Toxicity (as per OECD Guideline 402)

A limit test is performed by applying Pigment Yellow 138 at a dose of 2000 mg/kg body weight
to the shorn, intact skin of a group of rats (typically 5 males and 5 females). The application site
is covered with a semi-occlusive dressing for 24 hours. The animals are observed for mortality,
signs of systemic toxicity, and local skin reactions for 14 days. Body weights are recorded
weekly. A gross necropsy is conducted at the end of the study.

Skin Irritation (as per OECD Guideline 404)

A small amount (approximately 0.5 g) of Pigment Yellow 138 is applied to a small area of
shorn skin on the back of albino rabbits. The application site is covered with a gauze patch and
a semi-occlusive dressing for 4 hours. After the exposure period, the test substance is
removed, and the skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal. The reactions are scored according to a standardized grading system.

Eye Irritation (as per OECD Guideline 405)

A small, measured amount (e.g., 0.1 mL or 0.1 g) of Pigment Yellow 138 is instilled into the
conjunctival sac of one eye of an albino rabbit. The other eye serves as an untreated control.
The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival redness, and
chemosis) at 1, 24, 48, and 72 hours after instillation. The reactions are scored according to a
standardized grading system.

Ames Test (as per OECD Guideline 471)

The bacterial reverse mutation assay (Ames test) is performed to assess the mutagenic
potential of Pigment Yellow 138. Several strains of Salmonella typhimurium (e.g., TA98,
TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are exposed to various
concentrations of the test substance, both with and without an exogenous metabolic activation
system (S9 mix). The number of revertant colonies is counted and compared to the number of
spontaneous revertants in the negative control.
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In Vivo Erythrocyte Micronucleus Test (as per OECD
Guideline 474)

This test evaluates the potential of Pigment Yellow 138 to induce chromosomal damage. The
test substance is administered to mice or rats, typically via oral gavage or intraperitoneal
injection, at three dose levels. Bone marrow or peripheral blood is collected at appropriate time
intervals after treatment. The erythrocytes are then analyzed for the presence of micronuclei,
which are small, extranuclear bodies formed from chromosome fragments or whole
chromosomes that were not incorporated into the main nucleus during cell division.

Acute Fish Toxicity (as per OECD Guideline 203)

Zebra fish (Danio rerio) are exposed to a range of concentrations of Pigment Yellow 138 in a
semi-static or flow-through system for 96 hours. Mortality and any sublethal effects are
observed and recorded at 24, 48, 72, and 96 hours. The lethal concentration that causes 50%

mortality (LC50) is calculated.

Acute Daphnia Immobilisation Test (as per OECD
Guideline 202)

Daphnia magna are exposed to a series of concentrations of Pigment Yellow 138 for 48 hours.
The number of immobilized daphnids is recorded at 24 and 48 hours. The effective
concentration that causes 50% immobilization (EC50) is determined.

Alga, Growth Inhibition Test (as per OECD Guideline
201)

Cultures of a freshwater green alga, such as Desmodesmus subspicatus, are exposed to
various concentrations of Pigment Yellow 138 for 72 hours. The growth of the algae is
measured, and the concentration that inhibits growth by 50% (EC50) is calculated.

Visualizations

As Pigment Yellow 138 exhibits low toxicity and there are no established signaling pathways
associated with its effects, the following diagrams illustrate the general experimental workflows
for key toxicological and ecotoxicological assessments.
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Caption: Workflow for an acute oral toxicity study.
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Caption: General workflow for aquatic toxicity testing.
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Caption: Workflow for genotoxicity assessment.

Conclusion

The available toxicological and ecotoxicological data for Pigment Yellow 138 consistently
indicate a low hazard profile. It exhibits low acute toxicity via oral and dermal routes, is not a
skin or eye irritant, and does not show evidence of mutagenicity, carcinogenicity, or
reproductive toxicity in the available studies. In the aquatic environment, Pigment Yellow 138
has a low toxicity to fish, daphnia, algae, and bacteria. This comprehensive profile suggests
that, with appropriate industrial hygiene practices, Pigment Yellow 138 can be used safely with
minimal risk to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Toxicological and
Ecotoxicological Profile of Pigment Yellow 138]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1588180#pigment-yellow-138-toxicological-and-
ecotoxicological-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-yellow-138-msds-baoxu-chemical.pdf
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/product/b1588180#pigment-yellow-138-toxicological-and-ecotoxicological-data
https://www.benchchem.com/product/b1588180#pigment-yellow-138-toxicological-and-ecotoxicological-data
https://www.benchchem.com/product/b1588180#pigment-yellow-138-toxicological-and-ecotoxicological-data
https://www.benchchem.com/product/b1588180#pigment-yellow-138-toxicological-and-ecotoxicological-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588180?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

